Cas no 1261962-90-6 (5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid)

• Product Name: 5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid
• CAS No: 1261962-90-6
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• MDL: MFCD18317104
• CID: 2766333
• PubChem ID: 53222929
• Update Time: 2025-08-04

5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261962-90-6
• MFCD18317104
• DTXSID30687247
• 5-(4-Fluoro-2-hydroxyphenyl)nicotinic acid, 95%
• 5-(4-FLUORO-2-HYDROXYPHENYL)NICOTINIC ACID
• 5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid

• MDL： MFCD18317104
• Inchi： 1S/C12H8FNO3/c13-9-1-2-10(11(15)4-9)7-3-8(12(16)17)6-14-5-7/h1-6,15H,(H,16,17)
• InChI Key： YBLXMAOCPROCNA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 233.04882128Da
• Monoisotopic Mass: 233.04882128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid

5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic Acid (CAS No. 1261962-90-6): An Overview of Its Structure, Synthesis, and Applications

5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid (CAS No. 1261962-90-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid is C₁₄H₁₀FNO₃, and its molecular weight is 257.23 g/mol. The compound features a pyridine ring fused with a substituted phenyl group, which imparts specific chemical and biological properties. The presence of a fluorine atom and a hydroxyl group on the phenyl ring contributes to its reactivity and potential therapeutic effects.

The synthesis of 5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid has been extensively studied in recent years. One common synthetic route involves the condensation of 4-fluoro-2-hydroxybenzaldehyde with malononitrile, followed by cyclization to form the pyridine ring. Subsequent hydrolysis of the nitrile group yields the desired carboxylic acid. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of its biological activities, 5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent, with studies indicating that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, the compound has been investigated for its antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

A notable area of research involves the use of 5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid in cancer therapy. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This makes it a potential candidate for the development of novel anticancer drugs. Furthermore, its ability to cross the blood-brain barrier suggests that it may have applications in treating central nervous system disorders.

The pharmacokinetic properties of 5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid have also been evaluated in preclinical models. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential therapeutic use. The compound's low toxicity and high bioavailability further enhance its suitability for drug development.

In addition to its therapeutic applications, 5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid has been explored for use in chemical biology studies. Its unique structure makes it an excellent tool for probing specific biological processes and pathways. For example, it has been used to investigate the role of certain enzymes in metabolic pathways and to study protein-protein interactions.

The safety profile of 5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid is another important aspect of its evaluation. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 5-(4-Fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid (CAS No. 1261962-90-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, favorable biological activities, and good pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.